3,4-Diethoxyaniline

• IUPAC Name: 3,4-diethoxyaniline
• InChI: InChI=1S/C10H15NO2/c1-3-12-9-6-5-8(11)7-10(9)13-4-2/h5-7H,3-4,11H2,1-2H3
• InChI Key: IKYZLUAAOLUOFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)N)OCC
• Molecular Formula: C10H15NO2
• DSSTOX Substance ID: DTXSID00334498
• Molecular Weight: 181.23 g/mol
• CAS RN: 39052-12-5

Description

3,4-Diethoxyaniline is a chemical compound with the molecular formula C10H15NO2. It is also known by other names such as 3,4-diethoxyphenylamine and 3,4-diethoxy-aniline. It appears as a pale yellow to greyish yellow red to brown crystal or powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H15NO2/c1-3-12-9-6-5-8 (11)7-10 (9)13-4-2/h5-7H,3-4,11H2,1-2H3. This indicates the specific arrangement of atoms in the molecule. Unfortunately, a detailed molecular structure analysis is not available in the search results.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving this compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 181.23. The physical form is a crystal or powder that ranges in color from pale yellow to greyish yellow red to brown.

Scientific Research Applications

Peptide Synthesis

3,4-Diethoxyaniline has been found to be a component in the synthesis of various peptides. It is involved in the synthesis of complex natural products through the mediation of amide bond formation with remarkable resistance to racemization. This has been demonstrated in the syntheses of ramoplanin A2, ramoplanose aglycon, ustiloxin, and teicoplanin aglycon (Ye, Li, & Jiang, 2005).

Organic Synthesis

Research has shown the use of this compound in the preparation of alkoxylated derivatives of sym-diethyldiphenylurea from methylated and ethylated vanillin. The derivatives synthesized include the formanilide, sulphonamide, N-ethylsulphonamide, N-ethylacetanilide, and the N-ethylaniline, highlighting its versatility in organic synthesis (Gardner, Moir, & Purves, 1948).

Corrosion Inhibition

This compound derivatives have been studied for their potential as corrosion inhibitors. Specifically, diethyl (((4-chlorophenyl)amino)(4-methoxyphenyl)methyl)phosphonate, a compound related to this compound, has shown promising results as a corrosion inhibitor in industrial applications (Gupta et al., 2017).

Chemical Sensing

A derivative of this compound, namely 3-Ethoxy-N,N-diethylaniline, has been used in the synthesis of a selective and sensitive probe for the visual detection of copper ions. This demonstrates its application in the field of chemical sensing and analysis (Gawale et al., 2019).

Pharmaceutical Intermediates

This compound has been identified as a precursor in the synthesis of important pharmaceutical intermediates. For example, its derivative 3,3-Diethoxyethylcyanide is a key precursor in the synthesis of vitamin B1 and cytosine derivatives, demonstrating its significance in pharmaceutical manufacturing (Zou Jun, 2007).

Safety and Hazards

3,4-Diethoxyaniline is labeled with the GHS07 pictogram and has the signal word "Warning". It may cause skin irritation, serious eye irritation, and may be harmful if swallowed.

Relevant Papers Unfortunately, the search results did not provide specific papers related to this compound.

Mechanism of Action

Action Environment

The action, efficacy, and stability of 3,4-Diethoxyaniline can be influenced by various environmental factors . These could include factors such as pH, temperature, presence of other molecules, and cellular context. For instance, the compound’s activity could be modulated by the pH of its environment, as pH can affect the ionization state of the compound and its targets. Similarly, temperature can influence the kinetics of the compound’s interactions with its targets.

Synthesis routes and methods

Procedure details

By replacing 2-ethoxy-1-methoxy-4-nitrobenzene (XIXaa) in example XXaa by 1,2-diethoxy-4-nitrobenzene (XIXab) and proceeding in the same manner, the abovenamed product is obtained. Yield: 80%. 1H-NMR (CDCl3, 300 MHz): d 1.36–1.46 (m, 6H, 2 times —CH3), 3.44 (s, 2H exchangeable, —NH2), 3.97–4.07 (m, 4H, 2×OCH2), 6.19 (dd, 1H Ar), 6.23 (d, 1H Ar), 6.73 (d, 1H Ar).